Cas no 1691703-13-5 (6-(3-amino-1H-pyrazol-1-yl)-2,2-dimethylhexanenitrile)

• Product Name: 6-(3-amino-1H-pyrazol-1-yl)-2,2-dimethylhexanenitrile
• CAS No: 1691703-13-5
• MF: C₁₁H₁₈N₄
• MW: 206.287421703339
• CID: 6288860
• PubChem ID: 106709702
• Update Time: 2025-05-23

6-(3-amino-1H-pyrazol-1-yl)-2,2-dimethylhexanenitrile Chemical and Physical Properties

Names and Identifiers

• 6-(3-amino-1H-pyrazol-1-yl)-2,2-dimethylhexanenitrile
• 1691703-13-5
• EN300-804212

• Inchi： 1S/C11H18N4/c1-11(2,9-12)6-3-4-7-15-8-5-10(13)14-15/h5,8H,3-4,6-7H2,1-2H3,(H2,13,14)
• InChI Key： CPGDJZRJASEMKE-UHFFFAOYSA-N
• SMILES： N1(C=CC(N)=N1)CCCCC(C#N)(C)C

Computed Properties

• Exact Mass: 206.153146591g/mol
• Monoisotopic Mass: 206.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67.6Ų

Additional information on 6-(3-amino-1H-pyrazol-1-yl)-2,2-dimethylhexanenitrile

6-(3-amino-1H-pyrazol-1-yl)-2,2-dimethylhexanenitrile: A Comprehensive Overview

The compound with CAS No. 1691703-13-5, known as 6-(3-amino-1H-pyrazol-1-yl)-2,2-dimethylhexanenitrile, has garnered significant attention in the field of organic chemistry and materials science due to its unique structural properties and potential applications. This compound is a derivative of pyrazole, a five-membered aromatic heterocycle, which is widely recognized for its versatility in chemical synthesis and biological activity.

6-(3-amino-1H-pyrazol-1-yl)-2,2-dimethylhexanenitrile exhibits a distinctive molecular architecture that combines the functional groups of an amino pyrazole moiety and a nitrile group. The presence of the nitrile group introduces electron-withdrawing effects, which can influence the electronic properties of the molecule, making it suitable for various chemical transformations. Recent studies have highlighted its potential as a building block in the synthesis of advanced materials, including polymers and coordination complexes.

One of the most notable aspects of this compound is its ability to participate in click chemistry reactions, such as the Huisgen cycloaddition reaction. This reactivity has been leveraged in the development of novel materials with tailored properties, including self-healing polymers and stimuli-responsive systems. For instance, researchers have demonstrated that 6-(3-amino-1H-pyrazol-1-yl)-2,2-dimethylhexanenitrile can be used to synthesize cross-linked networks that exhibit enhanced mechanical strength and thermal stability.

In addition to its role in materials science, this compound has also shown promise in the field of medicinal chemistry. The amino pyrazole moiety is known to exhibit bioactivity, particularly in interactions with enzymes and receptors. Recent studies have explored its potential as a lead compound for the development of anti-inflammatory and anticancer agents. For example, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of 6-(3-amino-1H-pyrazol-1-yl)-2,2-dimethylhexanenitrile exhibit selective inhibition against certain kinases involved in cancer progression.

The synthesis of 6-(3-amino-1H-pyrazol-1-yl)-2,2-dimethylhexanenitrile involves a multi-step process that typically begins with the preparation of the amino pyrazole intermediate. This is followed by alkylation or acylation reactions to introduce the nitrile group and other substituents. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste.

From an environmental standpoint, 6-(3-amino-1H-pyrazol-1-yl)-2,2-dimethylhexanenitrile has been evaluated for its biodegradability and eco-toxicity. Studies indicate that under specific conditions, this compound can undergo microbial degradation, making it a more sustainable option for industrial applications compared to traditional synthetic compounds.

In conclusion, 6-(3-amino-1H-pyrazol-1-yli)-2,2-dimethylhexanenitrile (CAS No. 1691703-13-) represents a versatile and innovative compound with diverse applications across multiple disciplines. Its unique chemical properties and reactivity make it an invaluable tool for researchers in organic chemistry, materials science, and medicinal chemistry. As ongoing research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.